Cas no 1509944-75-5 (3-(5-bromo-2-fluorophenyl)prop-2-enal)

• Product Name: 3-(5-bromo-2-fluorophenyl)prop-2-enal
• CAS No: 1509944-75-5
• MF: C₉H₆BrFO
• MW: 229.045745372772
• CID: 6314208
• PubChem ID: 145564609
• Update Time: 2024-01-12

3-(5-bromo-2-fluorophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-fluorophenyl)prop-2-enal
• SCHEMBL21676110
• EN300-1246100
• 1509944-75-5

• Inchi： 1S/C9H6BrFO/c10-8-3-4-9(11)7(6-8)2-1-5-12/h1-6H/b2-1+
• InChI Key： AGUCHWLLLZTJFB-OWOJBTEDSA-N
• SMILES： BrC1=CC=C(C(/C=C/C=O)=C1)F

Computed Properties

• Exact Mass: 227.95861g/mol
• Monoisotopic Mass: 227.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes